Cas no 1803582-50-4 (2-(decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide)

• Product Name: 2-(decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide
• CAS No: 1803582-50-4
• CID: 4616077
• Update Time: 2025-05-27

2-(decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines

Additional information on 2-(decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide

Research Brief on 2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole Hydrobromide (CAS: 1803582-50-4)

2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide (CAS: 1803582-50-4) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and potential therapeutic applications. The presence of a decylsulfanyl moiety in its structure suggests potential lipophilic properties, which may influence its pharmacokinetic profile and biological interactions.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a bioactive molecule. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of 2-(decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide. These analytical methods have provided crucial insights into the compound's molecular properties and stability under various conditions.

Preliminary biological evaluations have demonstrated promising results regarding the compound's activity against certain microbial strains. In vitro assays have shown that 2-(decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide exhibits significant inhibitory effects against Gram-positive bacteria, with minimum inhibitory concentration (MIC) values comparable to some established antibiotics. These findings suggest potential applications in antimicrobial drug development, particularly in addressing the growing concern of antibiotic resistance.

The mechanism of action of this compound is currently under investigation. Molecular docking studies have indicated possible interactions with bacterial cell wall synthesis enzymes, though further experimental validation is required. Researchers are particularly interested in the compound's ability to disrupt bacterial membrane integrity, as suggested by its amphiphilic nature and the presence of both hydrophilic and hydrophobic moieties in its structure.

From a pharmaceutical development perspective, studies have begun to explore the formulation possibilities of 2-(decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide. Its solubility profile and stability in various pharmaceutical excipients are being evaluated to determine optimal delivery systems. Early pharmacokinetic studies in animal models have shown moderate bioavailability, with researchers working to improve absorption characteristics through structural modifications and formulation optimization.

The safety profile of this compound is currently being assessed through standard toxicological evaluations. Initial acute toxicity studies have established preliminary safety margins, while more comprehensive sub-chronic toxicity assessments are underway. These studies are crucial for determining the compound's potential for further development as a therapeutic agent.

Future research directions for 2-(decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide include expanding its biological evaluation to additional microbial strains, investigating potential synergistic effects with existing antimicrobials, and exploring its activity against biofilms. Additionally, researchers are considering structural analogs to optimize both activity and safety profiles. The compound's potential applications may extend beyond antimicrobial uses, with preliminary data suggesting possible activity in other therapeutic areas that warrant further investigation.

In conclusion, 2-(decylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide represents an interesting candidate in pharmaceutical research, with its unique chemical structure and promising biological activity. While significant work remains to fully characterize its potential, current findings justify continued investigation into its therapeutic applications and mechanism of action. The compound's development will be particularly relevant in the context of addressing current challenges in antimicrobial therapy and drug resistance.